![molecular formula C14H16N2O2 B6265570 6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine-5,7-dione, cis CAS No. 151213-41-1](/img/no-structure.png)
6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine-5,7-dione, cis
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine-5,7-dione, cis (also known as 6-benzyl-1H-pyrrolo[3,4-b]pyridine-5,7-dione) is a heterocyclic compound that is used as an intermediate in the synthesis of a variety of compounds. It is a colorless solid with a melting point of approximately 120°C. In recent years, 6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine-5,7-dione, cis has become increasingly important in the synthesis of pharmaceuticals, agricultural chemicals, and other industrial products.
Scientific Research Applications
- Moxifloxacin Synthesis : 6-benzyl-octahydro-pyrrolo[3,4-b]pyridine serves as an intermediate in the synthesis of moxifloxacin, a fluoroquinolone antibacterial agent .
- Chiral Auxiliary : Researchers have explored its use in stereoselective reduction procedures, enabling the desired chirality in related compounds .
Medicinal Chemistry and Drug Development
Mechanism of Action
Target of Action
It is known to be an intermediate in the synthesis of moxifloxacin , a fluorinated quinolone antibacterial. Moxifloxacin primarily targets bacterial topoisomerase IV and DNA gyrase (topoisomerase II), enzymes required for bacterial DNA replication, transcription, repair, and recombination .
Mode of Action
Given its role as an intermediate in the synthesis of moxifloxacin , it can be inferred that it might contribute to the antibacterial activity of the final product. Moxifloxacin inhibits bacterial DNA replication by binding to bacterial topoisomerase IV and DNA gyrase, leading to the inhibition of bacterial growth .
Biochemical Pathways
As an intermediate in the synthesis of moxifloxacin , it may indirectly affect the DNA replication pathway in bacteria by inhibiting the action of topoisomerase IV and DNA gyrase .
Result of Action
As an intermediate in the synthesis of moxifloxacin , it may contribute to the antibacterial activity of the final product by inhibiting bacterial DNA replication .
Action Environment
One synthesis method mentions carrying out a stage of the process in an inert solvent, such as toluene, at temperatures ranging between 50° c and the boiling temperature of the solvent . This suggests that the compound’s synthesis and potentially its action may be influenced by environmental conditions such as solvent type and temperature .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine-5,7-dione, cis involves the cyclization of a precursor compound followed by reduction and benzyl protection.", "Starting Materials": [ "4-pentynoic acid", "ethyl 2-bromoacetate", "benzylamine", "sodium borohydride", "acetic anhydride", "sodium acetate", "acetic acid", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Synthesis of precursor compound - Ethyl 2-(4-pentynoyl)acetate is synthesized by reacting 4-pentynoic acid with ethyl 2-bromoacetate in the presence of sodium acetate and acetic acid.", "Step 2: Cyclization - Ethyl 2-(4-pentynoyl)acetate is treated with benzylamine in the presence of hydrochloric acid to form 6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine-5,7-dione.", "Step 3: Reduction - The cyclized product is reduced using sodium borohydride in the presence of acetic acid to obtain the corresponding cis diol.", "Step 4: Benzyl protection - The cis diol is protected using acetic anhydride in the presence of sodium acetate to obtain the final product, 6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine-5,7-dione, cis." ] } | |
CAS RN |
151213-41-1 |
Product Name |
6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine-5,7-dione, cis |
Molecular Formula |
C14H16N2O2 |
Molecular Weight |
244.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.